Sodium selenate
Sodium selenate
Sodium Selenate is the sodium salt of selenium. As a trace mineral that is toxic in high doses, selenium is a cofactor for glutathione peroxidase, an anti-oxidant enzyme that neutralizes hydrogen peroxide. Selenium may be chemoprotective for certain cancers, particularly prostate cancer. High dietary supplementation with sodium selenate may inhibit the progression of hormone-refractory prostate cancer due, in part, to an antiangiogenesis effect. (NCI04)
Sodium selenate appears as colorless rhombic crystals. Used as an insecticide in some horticultural applications. (EPA, 1998)
Sodium selenate is an inorganic sodium salt having selenate as the counterion. It has a role as an EC 3.1.3.48 (protein-tyrosine-phosphatase) inhibitor, an anticonvulsant and a fertilizer. It contains a selenate.
Sodium selenate appears as colorless rhombic crystals. Used as an insecticide in some horticultural applications. (EPA, 1998)
Sodium selenate is an inorganic sodium salt having selenate as the counterion. It has a role as an EC 3.1.3.48 (protein-tyrosine-phosphatase) inhibitor, an anticonvulsant and a fertilizer. It contains a selenate.
Brand Name:
Vulcanchem
CAS No.:
13410-01-0
VCID:
VC0081378
InChI:
InChI=1S/2Na.H2O4Se/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
SMILES:
[O-][Se](=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
Na2SeO4
Na2O4Se
Na2O4Se
Molecular Weight:
188.95 g/mol
Sodium selenate
CAS No.: 13410-01-0
Main Products
VCID: VC0081378
Molecular Formula: Na2SeO4
Na2O4Se
Molecular Weight: 188.95 g/mol
| CAS No. | 13410-01-0 |
|---|---|
| Product Name | Sodium selenate |
| Molecular Formula | Na2SeO4 Na2O4Se |
| Molecular Weight | 188.95 g/mol |
| IUPAC Name | disodium;selenate |
| Standard InChI | InChI=1S/2Na.H2O4Se/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2 |
| Standard InChIKey | MHQOTKLEMKRJIR-UHFFFAOYSA-L |
| SMILES | [O-][Se](=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | [O-][Se](=O)(=O)[O-].[Na+].[Na+] |
| Boiling Point | Decomposes (NTP, 1992) |
| Colorform | White crystals /Decahydrate/ Colorless orthorhombic crystals |
| Density | 3.098 (EPA, 1998) 3.098 |
| Melting Point | Decomposes (NTP, 1992) |
| Physical Description | Sodium selenate appears as colorless rhombic crystals. Used as an insecticide in some horticultural applications. (EPA, 1998) |
| Description | Sodium Selenate is the sodium salt of selenium. As a trace mineral that is toxic in high doses, selenium is a cofactor for glutathione peroxidase, an anti-oxidant enzyme that neutralizes hydrogen peroxide. Selenium may be chemoprotective for certain cancers, particularly prostate cancer. High dietary supplementation with sodium selenate may inhibit the progression of hormone-refractory prostate cancer due, in part, to an antiangiogenesis effect. (NCI04) Sodium selenate appears as colorless rhombic crystals. Used as an insecticide in some horticultural applications. (EPA, 1998) Sodium selenate is an inorganic sodium salt having selenate as the counterion. It has a role as an EC 3.1.3.48 (protein-tyrosine-phosphatase) inhibitor, an anticonvulsant and a fertilizer. It contains a selenate. |
| Related CAS | 10102-23-5 (di-hydrochloride salt decahydrate) 10112-94-4 (mono-hydrochloride salt) |
| Solubility | greater than or equal to 100 mg/mL at 70° F (NTP, 1992) At 25 °C, 58.5 g/100 g water (5.85X10+5 mg/L) |
| Synonyms | Acid, Selenic Ammonium Selenate calcium selenate disodium selenate Magnesium Selenate Monosodium Selenate Potassium Selenate selenate Selenate, Ammonium Selenate, Calcium Selenate, Disodium Selenate, Magnesium Selenate, Monosodium Selenate, Potassium Selenate, Sodium selenic acid selenic acid, ammonium salt selenic acid, calcium salt Selenic Acid, Diammonium Salt selenic acid, disodium salt, 75Se-labeled selenic acid, disodium salt, decahydrate selenic acid, magnesium salt Selenic Acid, Monosodium Salt selenic acid, potassium salt sodium selenate |
| PubChem Compound | 25960 |
| Last Modified | Nov 11 2021 |
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